Cas no 2639454-22-9 (benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate)

• Product Name: benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate
• CAS No: 2639454-22-9
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 5641258
• PubChem ID: 165852424
• Update Time: 2025-06-08

benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27784277
• benzyl N-[(1s,3s)-3-(sulfamoylmethyl)cyclobutyl]carbamate
• EN300-39915996
• EN300-37104545
• 2757834-25-4
• benzyl N-[3-(sulfamoylmethyl)cyclobutyl]carbamate
• benzyl N-[(1r,3r)-3-(sulfamoylmethyl)cyclobutyl]carbamate
• 2639454-22-9
• benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate

• Inchi： 1S/C13H18N2O4S/c14-20(17,18)9-11-6-12(7-11)15-13(16)19-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,16)(H2,14,17,18)
• InChI Key： WRYYKPLEHLHLMY-UHFFFAOYSA-N
• SMILES： S(CC1CC(C1)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate

Comprehensive Overview of Benzyl N-3-(Sulfamoylmethyl)cyclobutylcarbamate (CAS No. 2639454-22-9)

Benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate (CAS No. 2639454-22-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutyl ring and sulfamoyl functional group, serves as a critical intermediate in the synthesis of novel therapeutic agents. Its molecular structure combines a carbamate linkage with a benzyl protecting group, making it a versatile building block for drug discovery and development.

In recent years, the demand for sulfamoyl-containing compounds has surged due to their potential applications in targeting enzymes like carbonic anhydrases and proteases. Researchers are particularly interested in benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate for its ability to modulate biological pathways with high specificity. The compound’s CAS number 2639454-22-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the trending topics in medicinal chemistry is the design of small-molecule inhibitors, and this compound fits seamlessly into such discussions. Its cyclobutyl scaffold offers conformational rigidity, which is advantageous for enhancing binding affinity to target proteins. Additionally, the sulfamoylmethyl moiety provides a polar interaction site, improving solubility and pharmacokinetic properties. These attributes make it a subject of interest for researchers exploring treatments for metabolic disorders and inflammatory diseases.

From an industrial perspective, benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate is synthesized through multi-step organic reactions, often involving carbamate formation and sulfonylation. The compound’s purity and stability are critical for its application in high-throughput screening (HTS) assays. Laboratories worldwide prioritize sourcing this chemical with precise documentation, emphasizing its CAS registry number 2639454-22-9 to avoid ambiguities.

Environmental and safety considerations are also paramount when handling benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate. While it is not classified as hazardous under standard regulations, proper storage conditions—such as controlled temperature and moisture-free environments—are recommended to maintain its integrity. This aligns with the broader industry shift toward green chemistry and sustainable practices.

In summary, benzyl N-3-(sulfamoylmethyl)cyclobutylcarbamate (CAS No. 2639454-22-9) represents a fusion of structural innovation and functional versatility. Its role in advancing drug discovery and biochemical research underscores its importance in modern science. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial settings.